Cas no 35088-86-9 (4-methoxy-N-propylbenzene-1-sulfonamide)

4-methoxy-N-propylbenzene-1-sulfonamide structure
35088-86-9 structure
Product Name:4-methoxy-N-propylbenzene-1-sulfonamide
CAS No:35088-86-9
MF:C10H15NO3S
MW:229.296001672745
MDL:MFCD01212764
CID:3067108
PubChem ID:2564908
Update Time:2025-04-21

4-methoxy-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxy-N-propyl-benzenesulfonamide
    • 4-methoxy-N-propylbenzene-1-sulfonamide
    • G34540
    • CS-0235635
    • Benzenesulfonamide, 4-methoxy-N-propyl-
    • Oprea1_436816
    • AKOS000670863
    • EN300-15932
    • Z45545172
    • MFCD01212764
    • Oprea1_081179
    • 4-methoxy-N-propylbenzenesulfonamide
    • SCHEMBL5770948
    • STK091246
    • 35088-86-9
    • MDL: MFCD01212764
    • Inchi: 1S/C10H15NO3S/c1-3-8-11-15(12,13)10-6-4-9(14-2)5-7-10/h4-7,11H,3,8H2,1-2H3
    • InChI Key: XPZPOYQIZLZPEW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OC)(NCCC)(=O)=O

Computed Properties

  • Exact Mass: 229.07726451g/mol
  • Monoisotopic Mass: 229.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 63.8Ų

4-methoxy-N-propylbenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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abcr
AB350708-1 g
4-Methoxy-N-propylbenzenesulfonamide; .
35088-86-9
1g
€436.00 2023-06-20
abcr
AB350708-1g
4-Methoxy-N-propylbenzenesulfonamide; .
35088-86-9
1g
€436.00 2025-03-19
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